Cas no 4756-21-2 (1-Propanol,3,3'-[1,2-ethanediylbis(thio)]bis-)

1-Propanol,3,3'-[1,2-ethanediylbis(thio)]bis- structure
4756-21-2 structure
Product Name:1-Propanol,3,3'-[1,2-ethanediylbis(thio)]bis-
CAS No:4756-21-2
MF:C8H18O2S2
MW:210.357320308685
CID:331762
PubChem ID:548322
Update Time:2025-04-19

1-Propanol,3,3'-[1,2-ethanediylbis(thio)]bis- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol,3,3'-[1,2-ethanediylbis(thio)]bis-
    • 3-[2-(3-hydroxypropylsulfanyl)ethylsulfanyl]propan-1-ol
    • 1,10-Dihydroxy-4,7-dithiadecane
    • 1-Propanol,3,3'-(ethylenedithio)di- (6CI,7CI,8CI)
    • 4,7-Dithiadecane-1,10-diol
    • 1-Propanol, 3,3'-[1,2-ethanediylbis(thio)]bis-
    • 4,7-dithia-1,10-decanediol
    • DTXSID00338315
    • SCHEMBL2058370
    • AKOS015839795
    • 4756-21-2
    • 3-((2-[(3-Hydroxypropyl)sulfanyl]ethyl)sulfanyl)-1-propanol #
    • Inchi: 1S/C8H18O2S2/c9-3-1-5-11-7-8-12-6-2-4-10/h9-10H,1-8H2
    • InChI Key: GBZDOXLAUOJYPB-UHFFFAOYSA-N
    • SMILES: S(CCCO)CCSCCCO

Computed Properties

  • Exact Mass: 210.07494
  • Monoisotopic Mass: 210.07482216g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 9
  • Complexity: 71.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 91.1Ų

Experimental Properties

  • PSA: 40.46
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